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Compound of Interest

Compound Name: Ptp1B-IN-2

Cat. No.: B608913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity of the inhibitor

Ptp1B-IN-2 for its target, Protein Tyrosine Phosphatase 1B (PTP1B). This document includes

quantitative binding data, detailed experimental protocols for affinity determination, and

visualizations of the relevant signaling pathway and experimental workflow.

Quantitative Binding Affinity Data
Ptp1B-IN-2 is a potent and selective inhibitor of PTP1B. The following table summarizes the

key quantitative data regarding its binding affinity and selectivity.
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Parameter Value Target Notes

IC50 50 nM PTP1B

The half maximal

inhibitory

concentration,

indicating the

concentration of

Ptp1B-IN-2 required to

inhibit 50% of

PTP1B's enzymatic

activity.[1][2][3][4]

Selectivity >15-fold TCPTP

Ptp1B-IN-2 exhibits

greater than 15-fold

selectivity for PTP1B

over the highly

homologous T-cell

protein tyrosine

phosphatase

(TCPTP).[1][3]

Selectivity >40-fold SHP-2

Ptp1B-IN-2

demonstrates over 40-

fold selectivity for

PTP1B compared to

SHP-2.[1][3]

Selectivity >40-fold LAR

Ptp1B-IN-2 shows

more than 40-fold

selectivity for PTP1B

over leukocyte

antigen-related (LAR)

phosphatase.[1][3]

Experimental Protocol: PTP1B Enzymatic Inhibition
Assay
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The determination of the IC50 value for an inhibitor of PTP1B, such as Ptp1B-IN-2, is typically

performed using a colorimetric enzymatic assay. The following is a representative protocol

based on established methodologies.[5][6][7][8]

Objective: To measure the concentration-dependent inhibition of PTP1B by an inhibitor and

determine its IC50 value.

Materials:

Recombinant human PTP1B enzyme

PTP1B inhibitor (e.g., Ptp1B-IN-2)

Assay Buffer: 25 mM Tris-HCl (pH 7.5), 1 mM EDTA, 1 mM DTT, 2 mM β-mercaptoethanol[6]

Substrate: p-nitrophenyl phosphate (pNPP)[5][6]

96-well microplate

Microplate reader capable of measuring absorbance at 405 nm

Procedure:

Inhibitor Preparation: Prepare a serial dilution of the PTP1B inhibitor in the assay buffer. A

typical starting concentration might be in the low micromolar range, with subsequent dilutions

to cover a broad concentration range. A vehicle control (e.g., DMSO) without the inhibitor

should also be prepared.[6]

Enzyme and Inhibitor Pre-incubation: In a 96-well plate, add a defined amount of the PTP1B

enzyme to each well. Subsequently, add the different concentrations of the inhibitor or the

vehicle control to the respective wells.[6] The plate is then incubated at a controlled

temperature (e.g., 37°C) for a specific period (e.g., 10-15 minutes) to allow the inhibitor to

bind to the enzyme.

Initiation of Reaction: The enzymatic reaction is initiated by adding a solution of the

substrate, pNPP, to each well.[6]
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Incubation and Measurement: The plate is incubated at 37°C for a set time (e.g., 30

minutes).[6][8] During this time, PTP1B will hydrolyze pNPP to p-nitrophenol, which is a

yellow-colored product. The absorbance of each well is measured at 405 nm using a

microplate reader.[6]

Data Analysis: The percentage of inhibition for each inhibitor concentration is calculated

relative to the vehicle control. The IC50 value is then determined by plotting the percentage

of inhibition against the logarithm of the inhibitor concentration and fitting the data to a

sigmoidal dose-response curve.

Visualizations
PTP1B Inhibition Assay Workflow
The following diagram illustrates the general workflow for determining the inhibitory activity of a

compound against PTP1B.
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Caption: Workflow for a PTP1B enzymatic inhibition assay.

PTP1B Signaling Pathway and Inhibition by Ptp1B-IN-2
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PTP1B is a key negative regulator of the insulin and leptin signaling pathways.[9][10][11][12]

By dephosphorylating the activated insulin receptor and Janus kinase 2 (JAK2), PTP1B

attenuates downstream signaling. Ptp1B-IN-2 inhibits this action, thereby enhancing these

signaling cascades.
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Caption: PTP1B signaling pathways and the inhibitory action of Ptp1B-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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